Cas no 61771-84-4 (Pentalene, 1,4-dihydro-)

• Product Name: Pentalene, 1,4-dihydro-
• CAS No: 61771-84-4
• MF: C₈H₈
• MW: 104.149122238159
• CID: 522544
• PubChem ID: 143836
• Update Time: 2025-04-19

Pentalene, 1,4-dihydro- Chemical and Physical Properties

Names and Identifiers

• Pentalene, 1,4-dihydro-
• 1,4-Dihydropentalene

• Inchi： 1S/C8H8/c1-3-7-5-2-6-8(7)4-1/h1-3,6H,4-5H2
• InChI Key： SVQWSOXBNXJGQK-UHFFFAOYSA-N
• SMILES： C12C=CCC=1C=CC2

Computed Properties

• Exact Mass: 104.06264
• Monoisotopic Mass: 104.063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1.01
• Boiling Point: 214.2°C at 760 mmHg
• Flash Point: 52.1°C
• Refractive Index: 1.581
• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Polycyclic hydrocarbons Polycyclic hydrocarbons
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Polycyclic hydrocarbons